Cas no 1892252-04-8 (3-(3-bromo-4-fluorophenyl)butan-1-amine)

• Product Name: 3-(3-bromo-4-fluorophenyl)butan-1-amine
• CAS No: 1892252-04-8
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• CID: 5988223
• PubChem ID: 117367047
• Update Time: 2025-11-06

3-(3-bromo-4-fluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-fluorophenyl)butan-1-amine
• EN300-1905639
• 1892252-04-8

• Inchi： 1S/C10H13BrFN/c1-7(4-5-13)8-2-3-10(12)9(11)6-8/h2-3,6-7H,4-5,13H2,1H3
• InChI Key： NAQDUVWLNXBGHB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)CCN)F

Computed Properties

• Exact Mass: 245.02154g/mol
• Monoisotopic Mass: 245.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromo-4-fluorophenyl)butan-1-amine

Introduction to 3-(3-bromo-4-fluorophenyl)butan-1-amine (CAS No. 1892252-04-8)

3-(3-bromo-4-fluorophenyl)butan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1892252-04-8, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a butan-1-amine side chain attached to a phenyl ring substituted with bromine and fluorine, has garnered attention due to its structural features and potential applications in drug discovery.

The structural motif of 3-(3-bromo-4-fluorophenyl)butan-1-amine combines the versatility of the amine functional group with the electronic properties imparted by the halogen substituents. The presence of both bromine and fluorine on the aromatic ring suggests potential for diverse interactions with biological targets, making it a valuable scaffold for medicinal chemists.

In recent years, there has been growing interest in molecules that incorporate both bromine and fluorine atoms due to their ability to modulate pharmacokinetic properties and enhance binding affinity. The bromine atom can serve as a handle for further functionalization via cross-coupling reactions, while the fluorine atom is known for its ability to improve metabolic stability and binding interactions at protein targets.

One of the most compelling aspects of 3-(3-bromo-4-fluorophenyl)butan-1-amine is its potential as a building block for the development of novel therapeutics. The butan-1-amine moiety provides a flexible aliphatic chain that can be modified to optimize solubility, bioavailability, and target specificity. This structural feature allows researchers to fine-tune the compound's properties through various chemical transformations.

Recent studies have highlighted the importance of halogenated aromatic compounds in drug design. For instance, 3-(3-bromo-4-fluorophenyl)butan-1-amine has been explored as a precursor in the synthesis of kinase inhibitors, which are critical targets in oncology research. The combination of bromine and fluorine substituents can lead to enhanced binding affinity to protein kinases, making this compound a promising candidate for further development.

The pharmaceutical industry has increasingly recognized the value of halogenated compounds due to their ability to improve drug-like properties such as lipophilicity, solubility, and cell membrane permeability. 3-(3-bromo-4-fluorophenyl)butan-1-amine exemplifies this trend by incorporating both bromine and fluorine atoms into its structure.

Moreover, the synthesis of 3-(3-bromo-4-fluorophenyl)butan-1-amine presents an interesting challenge for organic chemists. The synthesis typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Common strategies include nucleophilic substitution reactions on the aromatic ring followed by alkylation of the amine group.

Advances in synthetic methodologies have made it possible to produce complex halogenated compounds more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of bromine and fluorine atoms at specific positions on the aromatic ring with high precision.

The biological activity of 3-(3-bromo-4-fluorophenyl)butan-1-amine has been investigated in various preclinical models. Initial studies suggest that this compound exhibits moderate activity against certain enzymatic targets, including protein kinases. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

In conclusion, 3-(3-bromo-4-fluorophenyl)butan-1-amine (CAS No. 1892252-04-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its combination of functional groups makes it a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.